Cas no 2231675-73-1 (3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one)

3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one is a brominated heterocyclic compound featuring a fused pyridoindolone scaffold. Its unique structure, incorporating a tetrahydroquinoline core with a bromine substituent, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The bromine atom enhances reactivity for further functionalization, while the rigid framework offers potential for modulating biological activity. This compound is particularly useful in the development of pharmacologically active molecules, such as kinase inhibitors or CNS-targeting agents, due to its ability to interact with diverse biological targets. High purity and well-defined synthetic routes ensure reproducibility in research applications.

3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one structure

2231675-73-1 structure

Product Name:3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one

CAS No:2231675-73-1

MF:C₁₃H₁₃BrN₂O

MW:293.159122228622

MDL:MFCD31621099

CID:4783544

Update Time:2025-06-13

3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one Chemical and Physical Properties

Names and Identifiers

- 3-bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one
- 3-bromo-7,7-dimethyl-6,8-dihydro-5H-pyrido[3,2-b]indol-9-one
- 3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one
- MDL： MFCD31621099
- Inchi： 1S/C13H13BrN2O/c1-13(2)4-9-11(10(17)5-13)12-8(16-9)3-7(14)6-15-12/h3,6,16H,4-5H2,1-2H3
- InChI Key： NOYFVMLWGOXPSX-UHFFFAOYSA-N
- SMILES： BrC1C=NC2=C(C=1)NC1=C2C(CC(C)(C)C1)=O

Computed Properties

Exact Mass: 292.02113 g/mol
Monoisotopic Mass: 292.02113 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 0
Complexity: 344
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 45.8
Molecular Weight: 293.16

3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	190146-500mg	3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one	2231675-73-1		500mg	$1020.00	2023-09-07
Matrix Scientific	190146-1g	3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one	2231675-73-1		1g	$1823.00	2023-09-07
Cooke Chemical	LN8088158-500mg	3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3	2231675-73-1	2-b]indol-9-one	500mg	RMB 5364.80	2025-02-21

3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one Related Literature

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Additional information on 3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one

Comprehensive Overview of 3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one (CAS No. 2231675-73-1)

The compound 3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one (CAS No. 2231675-73-1) is a heterocyclic organic molecule with significant potential in pharmaceutical and materials science research. Its unique structure, featuring a pyridoindole core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly for targeting neurological and oncological pathways. The presence of a bromine substituent at the 3-position enhances its reactivity, enabling diverse functionalization strategies.

In recent years, the demand for heterocyclic compounds like 3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one has surged, driven by advancements in small-molecule therapeutics and catalysis. This compound aligns with trends in fragment-based drug design, where modular building blocks are used to optimize drug candidates. Its tetrahydro-pyridoindole scaffold is also explored in photocatalysis and organic electronics, addressing growing interest in sustainable chemistry and energy-efficient materials.

The synthesis of 3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one typically involves multi-step reactions, including cyclization and bromination steps. Researchers emphasize its regioselectivity and yield optimization, common search queries among synthetic chemists. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing its purity, a topic frequently discussed in academic forums and patent literature.

From an SEO perspective, this compound attracts queries like "pyridoindole derivatives applications", "brominated heterocycles synthesis", and "CAS 2231675-73-1 suppliers". Its relevance to Alzheimer’s disease research and kinase inhibitors further boosts its online visibility. Laboratories often seek protocols for its scale-up production, reflecting industrial interest. Environmental and safety data, though non-hazardous, are also frequently searched to comply with green chemistry principles.

In conclusion, 3-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-9H-pyrido[3,2-b]indol-9-one represents a versatile scaffold with broad interdisciplinary appeal. Its integration into high-throughput screening libraries and material science innovations underscores its importance. Future studies may explore its structure-activity relationships and bioconjugation potential, aligning with the demand for tailored molecular tools in life sciences.